Cas no 897771-18-5 (4-(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid)

• Product Name: 4-(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid
• CAS No: 897771-18-5
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD03830238
• CID: 3031471
• Update Time: 2025-10-29

4-(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-氧代-6-甲基-1,4-苯并恶嗪-4-基)丁酸
• 4-(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid
• 4-(6-methyl-3-oxo-1,4-benzoxazin-4-yl)butanoic acid
• ChemDiv3_016627
• MLS004820204
• SMR003523780
• 4H-1,4-benzoxazine-4-butanoic acid, 2,3-dihydro-6-methyl-3-oxo-
• 4-(2,3-Dihydro-6-methyl-3-oxobenzo[b][1,4]oxazin-4-yl)butanoic acid
• 4-(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoicacid

• MDL： MFCD03830238
• Inchi： 1S/C13H15NO4/c1-9-4-5-11-10(7-9)14(12(15)8-18-11)6-2-3-13(16)17/h4-5,7H,2-3,6,8H2,1H3,(H,16,17)
• InChI Key： JATABTZQKPZILG-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=C(C)C=CC1=2)CCCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8

Additional information on 4-(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid

4-(6-Methyl-3-Oxo-2,3-Dihydro-4H-1,4-Benzoxazin-4-Yl)Butanoic Acid: A Comprehensive Overview

The compound 4-(6-Methyl-3-Oxo-2,3-Dihydro-4H-1,4-Benzoxazin-4-Yl)Butanoic Acid, identified by the CAS number CAS No. 897771-18-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing both oxygen and nitrogen atoms. The structure of this compound is characterized by a benzoxazine ring system substituted with a methyl group at the 6-position and a butanoic acid moiety attached at the 4-position of the ring.

The synthesis of 4-(6-Methyl-3-Oxo-2,3-Dihydro-4H-1,4-Benzoxazin-4-Yl)Butanoic Acid involves a series of well-defined organic reactions. The starting material is typically a substituted benzene derivative, which undergoes oxidation and cyclization to form the benzoxazine ring. The introduction of the methyl group and the butanoic acid substituent requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making the synthesis more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel polymers and coatings with enhanced mechanical and thermal properties. For instance, studies have shown that incorporating this compound into polymer matrices can significantly improve their resistance to UV degradation and mechanical stress. These findings have opened up new avenues for its application in aerospace and automotive industries.

In addition to its material science applications, 4-(6-Methyl-3-Oxo... has also garnered attention in the pharmaceutical industry. Recent studies have demonstrated its potential as a bioactive molecule with anti-inflammatory and antioxidant properties. Preclinical trials have shown that this compound can inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have investigated its biodegradability and toxicity profiles under various conditions. Results indicate that under controlled environmental conditions, this compound exhibits moderate biodegradability, which is an important consideration for its sustainable use in industrial applications.

Furthermore, recent breakthroughs in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy. Advanced quantum mechanical calculations have revealed that the conjugated system within the benzoxazine ring contributes significantly to its electronic stability and reactivity. These insights are valuable for designing new derivatives with tailored properties for specific applications.

In conclusion, 4-(6-Methyl... is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future scientific innovations. As research continues to uncover new properties and uses for this compound, it is poised to make significant contributions to fields ranging from materials science to pharmacology.